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Compound of Interest

Compound Name: MitoBloCK-6

Cat. No.: B10831151

Researchers and drug development professionals handling MitoBIoCK-6 must adhere to strict
disposal protocols to ensure laboratory safety and environmental compliance. This guide
provides essential, step-by-step procedures for the proper disposal of MitoBloCK-6 in both
solid form and as a dimethyl sulfoxide (DMSO) solution.

Immediate Safety and Handling Precautions

MitoBloCK-6 is classified as a combustible solid that is harmful if swallowed and is a
suspected carcinogen.[1] Standard laboratory personal protective equipment (PPE), including
safety goggles, chemical-resistant gloves (butyl rubber is recommended for DMSO solutions),
and a lab coat, should be worn at all times when handling this compound.[1][2] All handling of
MitoBloCK-6, especially outside of a sealed container, should be performed in a certified
chemical fume hood to avoid inhalation of any dust or aerosols.

Quantitative Data Summary

For quick reference, the key quantitative and safety-related data for MitoBloCK-6 are
summarized in the table below.
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Property Value Reference
Molecular Weight 357.23 g/mol [2][3]
Appearance Orange solid [3]
Solubility 100 mg/mL in DMSO [3]

Storage Temperature 2-8°C [3]

. Acute toxicity estimate Oral -
Acute Toxicity (Oral) [1]
750 mg/kg

H302: Harmful if swallowed,

Hazards H351: Suspected of causing [1]
cancer
Storage Class Code 11 - Combustible Solids

Step-by-Step Disposal Procedures

The overarching principle for the disposal of MitoBloCK-6 is that it must be managed as
hazardous chemical waste and sent to an approved waste disposal facility.[1] It should never
be disposed of down the drain or in regular trash.

Disposal of Solid MitoBloCK-6

» Containerization: Unused or waste MitoBloCK-6 solid should be kept in its original, clearly
labeled container where possible.[3] If the original container is not available, use a new,
clean, and compatible container made of glass or polyethylene. The container must have a
secure, tight-fitting lid.

o Labeling: The waste container must be clearly labeled with a hazardous waste tag that
includes the chemical name ("MitoBloCK-6"), the quantity of waste, and the associated
hazards (e.g., "Toxic," "Carcinogen").

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area within the laboratory. This area should be away from heat and sources of ignition.[2]
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Collection: Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

Disposal of MitoBloCK-6 in DMSO Solution

Segregation: Do not mix MitoBlIoCK-6 DMSO solutions with other types of chemical waste
unless specifically permitted by your institution's waste management guidelines. It should be
treated as a chlorinated organic solvent waste.

Containerization: Collect the MitoBloCK-6 DMSO solution in a dedicated, leak-proof waste
container, typically a plastic-coated glass bottle, that is compatible with organic solvents.[4]
Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[3]

Labeling: Affix a hazardous waste label to the container detailing the contents ("MitoBloCK-
6 in DMSQO" and the approximate concentration), the volume, and the relevant hazard
warnings.

Storage: Store the sealed solvent waste container in a designated, well-ventilated area,
preferably within a flammable solvents cabinet, until it is collected for disposal.

Collection: Contact your institution's EHS office for pickup and disposal by a certified
hazardous waste management company.

Disposal of Contaminated Labware

Solid Contaminated Materials: Items such as gloves, pipette tips, and absorbent paper that
are contaminated with MitoBloCK-6 should be considered hazardous waste.

Containerization: Place these items in a durable, leak-proof plastic bag (double-bagging is
recommended).[3]

Labeling: Clearly label the bag as "Hazardous Waste Contaminated with MitoBloCK-6."

Disposal: Dispose of the bag in the designated solid chemical waste container for your
laboratory, which will be collected for incineration.[5]
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Experimental Protocol for Waste Segregation

To ensure proper segregation and safe disposal, the following protocol should be integrated
into your experimental workflow when working with MitoBloCK-6:

¢ Pre-Experiment Setup:
o Designate three separate, clearly labeled waste containers in your work area:
= "Solid MitoBloCK-6 Waste"
= "MitoBloCK-6 in DMSO Waste"
= "MitoBloCK-6 Contaminated Sharps/Labware"
e During the Experiment:
o Directly dispose of any solid waste into the "Solid MitoBloCK-6 Waste" container.

o Collect all liquid waste containing MitoBloCK-6 and DMSO into the "MitoBIoCK-6 in
DMSO Waste" container.

o Place all contaminated disposable labware (pipette tips, etc.) into the "MitoBloCK-6
Contaminated Sharps/Labware" container.

e Post-Experiment Cleanup:
o Wipe down the work area with a suitable decontaminating solution.
o Dispose of the cleaning materials as contaminated solid waste.

o Ensure all waste containers are securely sealed and moved to the laboratory's designated
hazardous waste accumulation area.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of MitoBloCK-6 and associated materials.
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Disposal Actions
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Caption: Disposal workflow for MitoBloCK-6 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uwaterloo.ca [uwaterloo.ca]

e 2. depts.washington.edu [depts.washington.edu]

e 3. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

e 4. Disposal Standards - Department of Biology, University of York [york.ac.uk]
e 5. essex.ac.uk [essex.ac.uk]

 To cite this document: BenchChem. [Proper Disposal of MitoBloCK-6: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10831151?utm_src=pdf-body-img
https://www.benchchem.com/product/b10831151?utm_src=pdf-body
https://www.benchchem.com/product/b10831151?utm_src=pdf-custom-synthesis
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.york.ac.uk/biology/current-students-staff/health-safety/code-lab-standards/disposal-stds/
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.benchchem.com/product/b10831151#mitoblock-6-proper-disposal-procedures
https://www.benchchem.com/product/b10831151#mitoblock-6-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b10831151#mitoblock-6-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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